Cas no 886493-54-5 (4-(2-hydrazinyl-1,3-thiazol-4-yl)-2-methoxyphenol)

• Product Name: 4-(2-hydrazinyl-1,3-thiazol-4-yl)-2-methoxyphenol
• CAS No: 886493-54-5
• MF: C₁₀H₁₁N₃O₂S
• MW: 237.278240442276
• CID: 5232812
• Update Time: 2026-03-08

4-(2-hydrazinyl-1,3-thiazol-4-yl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-hydrazinyl-1,3-thiazol-4-yl)-2-methoxyphenol

• Inchi： 1S/C10H11N3O2S/c1-15-9-4-6(2-3-8(9)14)7-5-16-10(12-7)13-11/h2-5,14H,11H2,1H3,(H,12,13)
• InChI Key： AVMGZLZRGSIOIO-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C2=CSC(NN)=N2)C=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Additional information on 4-(2-hydrazinyl-1,3-thiazol-4-yl)-2-methoxyphenol

4-(2-Hydrazinyl-1,3-thiazol-4-yl)-2-methoxyphenol (CAS No: 886493-54-5)

4-(2-Hydrazinyl-1,3-thiazol-4-yl)-2-methoxyphenol is a compound with the CAS registry number 886493-54-5. This compound is a derivative of phenol, featuring a substituted thiazole ring and a methoxy group. The structure of this molecule is characterized by the presence of a thiazole ring at the 4-position of the phenolic group, with a hydrazine substituent attached to the thiazole nitrogen. The methoxy group is located at the 2-position of the phenolic ring, contributing to the overall electronic and steric properties of the molecule.

The synthesis of 4-(2-hydrazinyl-1,3-thiazol-4-yl)-2-methoxyphenol involves multi-step reactions, often starting from readily available starting materials such as o-methoxyphenol and appropriate thiazole precursors. The formation of the thiazole ring typically requires condensation reactions involving ammonia or hydrazine derivatives. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such heterocyclic compounds, minimizing side reactions and improving yields.

Structurally, 1,3-thiazoles are five-membered aromatic heterocycles containing sulfur and nitrogen atoms. The presence of a hydrazine group (-NHNH2) on the thiazole ring introduces additional reactivity and functionalization potential. This compound has been explored in various chemical transformations, including substitution reactions at the hydrazine nitrogen or the phenolic oxygen. The methoxy group at position 2 plays a significant role in directing these reactions due to its electron-donating nature.

Recent studies have highlighted the potential applications of 4-(2-hydrazinyl-1,3-thiazol-4-yl)-2-methoxyphenol in medicinal chemistry. Its structure makes it a promising candidate for drug design, particularly in targeting protein kinases or other enzyme systems. The thiazole moiety is known to exhibit bioisosteric properties, which can enhance drug-like qualities such as solubility and permeability. Additionally, the hydrazine group can serve as a scaffold for further functionalization, enabling the creation of bioactive derivatives.

In terms of physical properties, 4-(2-hydrazinyl-1,3-thiazol-4-yl)-2-methoxyphenol is typically a solid under standard conditions. Its melting point and solubility characteristics are influenced by the balance between hydrophilic groups (such as the phenolic -OH and methoxy -OCH3) and hydrophobic regions (the thiazole ring). These properties are crucial for its application in pharmaceutical formulations or as an intermediate in organic synthesis.

The latest research on this compound has focused on its potential as an intermediate in the synthesis of more complex molecules with therapeutic applications. For instance, it has been used as a building block for constructing heterocyclic frameworks that mimic natural product structures. Such frameworks are valuable in drug discovery programs targeting diseases such as cancer or neurodegenerative disorders.

In conclusion, 4-(2-hydrazinyl-1,3-thiazol-4-yl)-2-methoxyphenol (CAS No: 886493-54-5) is a versatile compound with promising applications in organic synthesis and medicinal chemistry. Its unique structure combines functional groups that offer both reactivity and bioavailability advantages. As research continues to explore its potential, this compound is expected to play an increasingly important role in advancing chemical science and therapeutic development.